Cas no 2198245-54-2 (N-Methyl-N-[2-[[2-methyl-2-(4-methylphenyl)propyl]amino]-2-oxoethyl]-2-propenamide)

• Product Name: N-Methyl-N-[2-[[2-methyl-2-(4-methylphenyl)propyl]amino]-2-oxoethyl]-2-propenamide
• CAS No: 2198245-54-2
• MF: C₁₇H₂₄N₂O₂
• MW: 288.384664535522
• CID: 5410905
• PubChem ID: 145907720
• Update Time: 2025-10-30

N-Methyl-N-[2-[[2-methyl-2-(4-methylphenyl)propyl]amino]-2-oxoethyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-Methyl-N-[2-[[2-methyl-2-(4-methylphenyl)propyl]amino]-2-oxoethyl]prop-2-enamide
• Z2703701024
• N-methyl-N-({[2-methyl-2-(4-methylphenyl)propyl]carbamoyl}methyl)prop-2-enamide
• 2198245-54-2
• EN300-26574849
• N-Methyl-N-[2-[[2-methyl-2-(4-methylphenyl)propyl]amino]-2-oxoethyl]-2-propenamide

• Inchi： 1S/C17H24N2O2/c1-6-16(21)19(5)11-15(20)18-12-17(3,4)14-9-7-13(2)8-10-14/h6-10H,1,11-12H2,2-5H3,(H,18,20)
• InChI Key： YIBKHUVMSQKKON-UHFFFAOYSA-N
• SMILES： C(N(C)CC(NCC(C)(C1=CC=C(C)C=C1)C)=O)(=O)C=C

Computed Properties

• Exact Mass: 288.183778013g/mol
• Monoisotopic Mass: 288.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.041±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 514.7±43.0 °C(Predicted)
• pka: 14.86±0.46(Predicted)

Additional information on N-Methyl-N-[2-[[2-methyl-2-(4-methylphenyl)propyl]amino]-2-oxoethyl]-2-propenamide

Introduction to N-Methyl-N-[2-[[2-methyl-2-(4-methylphenyl)propyl]amino]-2-oxoethyl]-2-propenamide (CAS No. 2198245-54-2)

N-Methyl-N-[2-[[2-methyl-2-(4-methylphenyl)propyl]amino]-2-oxoethyl]-2-propenamide is a complex organic compound with a unique chemical structure that has garnered significant attention in the field of pharmaceutical research. This compound, identified by its CAS number 2198245-54-2, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry and drug development.

The molecular formula of this compound reflects its intricate architecture, which includes multiple functional groups such as amides, amines, and alkyl chains. The presence of these groups contributes to its chemical reactivity and potential interactions with biological targets. Specifically, the amine functionalities and the amide bond are key features that influence its pharmacological properties.

In recent years, there has been a growing interest in developing novel therapeutic agents that target specific biological pathways. N-Methyl-N-[2-[[2-methyl-2-(4-methylphenyl)propyl]amino]-2-oxoethyl]-2-propenamide has emerged as a potential candidate for further investigation due to its structural complexity and the possibility of modulating its biological activity through chemical modifications.

One of the most compelling aspects of this compound is its ability to interact with various biological targets. Research has suggested that it may have antimicrobial properties, making it a valuable candidate for the development of new antibiotics or antifungal agents. Additionally, its structural features suggest potential applications in the treatment of other diseases, including those involving inflammation or pain.

The synthesis of N-Methyl-N-[2-[[2-methyl-2-(4-methylphenyl)propyl]amino]-2-oxoethyl]-2-propenamide is a challenging task due to the complexity of its molecular structure. However, advances in synthetic chemistry have made it possible to produce this compound in sufficient quantities for further studies. The use of state-of-the-art techniques such as catalytic hydrogenation and protecting group strategies has enabled researchers to achieve high yields and purity levels.

Once synthesized, the compound undergoes rigorous testing to evaluate its safety and efficacy. This includes in vitro studies using various cell lines to assess its cytotoxicity and potential therapeutic effects. Animal models are also employed to study its pharmacokinetics and pharmacodynamics, providing valuable insights into how the compound behaves within a living organism.

The latest research on N-Methyl-N-[2-[[2-methyl-2-(4-methylphenyl)propyl]amino]-2-oxoethyl]-2-propenamide has revealed intriguing findings regarding its mechanism of action. Studies suggest that it may inhibit specific enzymes or receptors involved in disease pathways, thereby exerting its therapeutic effects. For instance, it has been observed to modulate the activity of enzymes such as kinases or phosphodiesterases, which are known to play roles in various diseases.

The development of this compound also highlights the importance of computational chemistry in drug discovery. Molecular modeling techniques are used to predict how the compound interacts with biological targets at the atomic level. This approach not only accelerates the drug discovery process but also helps in optimizing the compound's structure for better efficacy and reduced side effects.

Another area of interest is the potential use of N-Methyl-N-[2-[[2-methyl-2-(4-methylphenyl)propyl]amino]-2-oxoethyl]-2-propenamide in combination therapies. By pairing it with other drugs that target different aspects of a disease, researchers aim to achieve synergistic effects that could enhance treatment outcomes. This approach is particularly relevant in cases where single-agent therapy may not be sufficient to address complex diseases.

The regulatory landscape for new pharmaceutical compounds like N-Methyl-N-[2-[[2-methyl-2-(4-methylphenyl)propyl]amino]-2-oxoethyl]-2-propenamide is stringent but well-defined. Researchers must navigate through various stages of clinical trials to demonstrate safety and efficacy before the compound can be approved for human use. These trials involve multiple phases, each designed to gather comprehensive data on the compound's performance.

In conclusion, N-Methyl-N-[2-[[2-methyl-2-(4-methylphenyl)propyl]amino]-2-oxoethyl]-2-propenamide (CAS No. 2198245-54-2) represents a significant advancement in pharmaceutical research due to its complex structure and promising biological activities. The ongoing studies into this compound not only contribute to our understanding of disease mechanisms but also pave the way for novel therapeutic strategies.